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Compound of Interest

Compound Name: Shp2-IN-19

Cat. No.: B12386232

Essential Safety and Handling Guide for Shp2-
IN-19

Disclaimer: This document provides guidance on the safe handling of Shp2-IN-19 based on
general safety principles for potent small molecule inhibitors. A specific Safety Data Sheet
(SDS) for Shp2-IN-19 was not found. Therefore, this compound should be handled as a
potentially hazardous substance. Always consult with your institution's Environmental Health
and Safety (EHS) department for specific guidance and requirements.

This guide is intended for researchers, scientists, and drug development professionals to
provide essential, immediate safety and logistical information for handling the SHP2 inhibitor,
Shp2-IN-19. The following procedures are designed to minimize exposure and ensure a safe

laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

As a potent small molecule inhibitor, Shp2-IN-19 should be treated as a substance with
potential carcinogenic, mutagenic, and reproductive toxicity. The following PPE is mandatory
when handling this compound in solid or solution form.

Table 1: Required Personal Protective Equipment (PPE)
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Body Part Required PPE Specifications
Outer glove should be
Hands Double Nitrile Gloves changed immediately upon
contamination.
Must provide a complete seal
] ] around the eyes. A face shield
Safety Goggles with Side ) N
Eyes ) ) should be worn in addition to
Shields or Face Shield )
goggles when there is a splash
hazard.
Should be dedicated to
Bod Disposable Lab Coat with Knit handling hazardous
ody

Cuffs

compounds and disposed of

as hazardous waste.

Respiratory

Fitted N95 Respirator or
Higher

Required when handling the
solid compound or when there

is a risk of aerosol generation.

Engineering Controls

All handling of Shp2-IN-19, including weighing, reconstitution, and aliquoting, must be

performed in a certified chemical fume hood or a powder containment hood to minimize

inhalation exposure.

Handling and Experimental Procedures

Adherence to the following step-by-step procedures is critical for safe handling.

Experimental Workflow for Handling Shp2-IN-19
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Preparation

[Don appropriate PPE]

[Prepare certified chemical fume hood]

l

[Gather all necessary materialsj
- J

Proceed to handling

4 N

Handling

Weigh solid Shp2-IN-19

:

Reconstitute in appropriate solvent

v

Aliquot into smaller, labeled vials
- J

Proceed to cleanup

Cleanup arv d Disposal

[Decontaminate all surfaces and equipmena

:

[Dispose of all waste in designated hazardous waste containers]

l

[Doff PPE in the correct ordea

l

[Dispose of single-use PPE as hazardous waste]
- J

Click to download full resolution via product page

Caption: Workflow for the safe handling of Shp2-IN-19, from preparation to disposal.
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Detailed Protocol:

e Preparation:

[¢]

Don all required PPE as specified in Table 1.

[¢]

Ensure the chemical fume hood is functioning correctly.

[e]

Place a disposable absorbent pad on the work surface inside the fume hood.

o

Assemble all necessary equipment (e.g., microbalance, spatulas, vials, solvent, vortexer).

e Weighing and Reconstitution:

o Tare a clean, labeled vial on the microbalance inside the fume hood.

[e]

Carefully transfer the desired amount of solid Shp2-IN-19 to the vial using a dedicated
spatula. Avoid creating dust.

[e]

Close the primary container of the solid compound immediately.

o

Add the appropriate solvent to the vial containing the weighed compound.

[¢]

Cap the vial securely and vortex until the compound is fully dissolved.
 Aliquoting and Storage:

o If necessary, aliquot the stock solution into smaller, clearly labeled vials for individual
experiments.

o Store the stock solution and aliquots at the recommended temperature, typically -20°C or
-80°C, in a designated and labeled freezer.

Emergency Procedures

In the event of an exposure or spill, follow these procedures immediately.

Table 2: Emergency Response Plan
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Incident Procedure

Immediately remove contaminated clothing.
) Wash the affected area with soap and copious
Skin Contact .
amounts of water for at least 15 minutes. Seek

medical attention.

Immediately flush eyes with a gentle, steady

stream of water for at least 15 minutes, holding
Eye Contact ) ] ) ]

the eyelids open. Seek immediate medical

attention.

Move the individual to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek immediate

medical attention.

Do NOT induce vomiting. Rinse mouth with

Ingestion
water. Seek immediate medical attention.
Evacuate the area. Alert others and your
supervisor. If the spill is small and you are
trained to handle it, use a chemical spill kit.
Spil Cover the spill with absorbent material, working

from the outside in. Place all contaminated
materials in a sealed, labeled hazardous waste
container. For large spills, contact your
institution's EHS.

Disposal Plan

All waste generated from the handling of Shp2-IN-19 is considered hazardous.

Waste Disposal Workflow
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Waste Segregation

Solid Waste Liquid Waste
(e.g., contaminated gloves, tubes, pipette tips) (e.g., unused solutions, contaminated solvents)

Containment

Y Y

[Seal in a labeled, puncture-proof hazardous waste container] [Collect in a labeled, leak-proof hazardous waste container]

Final Disposal

(Arrange for pickup by institutional EHS]

Click to download full resolution via product page

Caption: Segregation and disposal workflow for hazardous waste generated from Shp2-IN-19
experiments.

Detailed Disposal Protocol:
Solid Waste:

o All disposable items that have come into contact with Shp2-IN-19 (e.g., gloves, lab coats,
absorbent pads, pipette tips, vials) must be collected in a designated, labeled hazardous
waste container.

Liquid Waste:

o Unused or waste solutions containing Shp2-IN-19 should be collected in a clearly labeled,
sealed hazardous waste container. Do not mix with other waste streams unless approved
by EHS.

Sharps Waste:
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o Needles and other sharps contaminated with Shp2-IN-19 must be disposed of in a
designated sharps container for hazardous waste.

o Decontamination:

o All non-disposable equipment and surfaces should be decontaminated. A common
procedure is to wash with a suitable solvent (e.g., ethanol) followed by soap and water.
The cleaning materials should be disposed of as hazardous waste.

» Final Disposal:

o All hazardous waste containers must be sealed and stored in a designated satellite
accumulation area until they are collected by the institution's EHS department for final
disposal. Follow all institutional and local regulations for hazardous waste disposal.

 To cite this document: BenchChem. [Personal protective equipment for handling Shp2-IN-
19]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12386232#personal-protective-equipment-for-
handling-shp2-in-19]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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